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Compound of Interest

Compound Name: Imazapyr

Cat. No.: B1671738

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview of the application of Imazapyr, a broad-
spectrum herbicide, for vegetation management in forestry settings. The information is intended
to guide researchers and scientists in understanding its mode of action, application protocols,
and experimental design considerations.

Active Ingredient Profile: Imazapyr

Imazapyr is a systemic, non-selective herbicide belonging to the imidazolinone chemical
family.[1][2] It is widely used for the control of a broad range of vegetation, including annual and
perennial grasses, broadleaf weeds, vines, shrubs, and hardwood trees.[2][3][4] Its utility in
forestry, particularly in pine management, stems from the resistance of pine species to its
effects.[2]

Mode of Action

Imazapyr's herbicidal activity is achieved through the inhibition of the enzyme
acetohydroxyacid synthase (AHAS), also known as acetolactate synthase (ALS).[2][4] This
enzyme is crucial for the biosynthesis of the branched-chain amino acids valine, leucine, and
isoleucine in plants.[5] Since animals lack the AHAS enzyme, they must obtain these essential
amino acids through their diet, which contributes to the low toxicity of imazapyr to mammals,
insects, and fish.[2][4]
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Upon application, imazapyr is absorbed through the foliage, stems, and roots of the plant and
is rapidly translocated via the xylem and phloem to the meristematic regions, where active
growth occurs.[3][4][6] The inhibition of AHAS leads to a disruption of protein synthesis, which
in turn interferes with cell growth and DNA synthesis.[3][6] The death of the plant is typically
slow, with visible symptoms appearing within one to two weeks, and complete control taking
several weeks to months, depending on environmental conditions and the target species.[4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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